Cas no 5153-71-9 (trans-4-Bromo-b-nitrostyrene)

• Product Name: trans-4-Bromo-b-nitrostyrene
• CAS No: 5153-71-9
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• MDL: MFCD00191856
• CID: 843627
• PubChem ID: 688204
• Update Time: 2025-06-09

trans-4-Bromo-b-nitrostyrene Chemical and Physical Properties

Names and Identifiers

• (E)-1-Bromo-4-(2-nitrovinyl)benzene
• trans-4-Bromo-β-nitrostyrene
• TRANS-4-BROMO-BETA-NITROSTYRENE
• trans-p-Bromo-beta-nitrostyrene
• trans-p-Bromonitrostyrene
• 1-Bromo-4-(2-nitrovinyl)benzene
• 1-Bromo-4-[(E)-2-nitroethenyl]benzene
• LSGVHLGCJIBLMB-AATRIKPKSA-N
• trans-1-bromo-4-(2-nitrovinyl)benzene
• Benzene, 1-bromo-4-[(1E)-2-nitroethenyl]-
• 1-bromo-4-(2-nitroethenyl)benzene
• NSC121158
• beta-Nitro-4-bromostyrene
• 4-Bromo-.beta.-nitrostyrene
• (E)-4-Bromo-beta-nitrostyrene
• CHEMBL230582
• trans-4-Bromo- beta -nitrostyrene
• CS-W016767
• 1-Bromo-4-((E)-2-nitro-vinyl)-benzene
• SCHEMBL421633
• Benzene, 1-bromo-4-(2-nitroethenyl)-
• AKOS003241046
• trans-4-Bromo-beta-nitrostyrene, 99%
• 5153-71-9
• 1-(4-Bromophenyl)-2-nitroethene
• EN300-314814
• 1-Bromo-4-[(E)-2-nitroethenyl]benzene #
• 3156-37-4
• 1-bromo-4-[(1E)-2-nitroethenyl]benzene
• EN300-55528
• trans-4-Bromo-A-nitrostyrene
• trans-4-Bromo-I(2)-nitrostyrene
• 1-bromo-4-[(E)-2-nitrovinyl]benzene
• SCHEMBL421634
• AS-59508
• 1-bromo-4-[(trans)-2-nitrovinyl]benzene
• MFCD00191856
• DTXSID101308701
• NSC-121158
• Benzene, 1-bromo-4-[(E)-2-nitroethenyl]-
• trans-4-Bromo-b-nitrostyrene

• MDL： MFCD00191856
• Inchi： 1S/C8H6BrNO2/c9-8-3-1-7(2-4-8)5-6-10(11)12/h1-6H/b6-5+
• InChI Key： LSGVHLGCJIBLMB-AATRIKPKSA-N
• SMILES： BrC1C=CC(/C=C/[N+](=O)[O-])=CC=1

Computed Properties

• Exact Mass: 226.95800
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.596±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 148-150 °C (lit.)
• Boiling Point: 318.9±17.0 °C at 760 mmHg
• Flash Point: 146.7±20.9 °C
• Solubility: Slightly soluble (5.5 g/l) (25 º C),
• PSA: 45.82000
• LogP: 3.21970
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

trans-4-Bromo-b-nitrostyrene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on trans-4-Bromo-b-nitrostyrene

Professional Introduction to trans-4-Bromo-b-nitrostyrene (CAS No. 5153-71-9)

trans-4-Bromo-b-nitrostyrene, with the chemical formula C8H5BrNO2 and CAS number 5153-71-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of nitrostyrenes, which are widely recognized for their versatile applications in synthetic chemistry and medicinal chemistry. The presence of both bromine and nitro substituents on the styrene backbone makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural features of trans-4-Bromo-b-nitrostyrene contribute to its unique reactivity and make it a useful building block for various chemical transformations. The bromine atom provides a site for electrophilic aromatic substitution reactions, while the nitro group can be reduced to an amine or used in diazotization reactions. These properties have been exploited in numerous synthetic protocols, enabling the construction of intricate molecular architectures.

In recent years, there has been growing interest in the application of nitrostyrenes in drug discovery due to their ability to modulate biological pathways effectively. One of the most notable areas of research involves the use of nitrostyrenes as intermediates in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often targeted in the treatment of cancers and inflammatory diseases. The nitro group in trans-4-Bromo-b-nitrostyrene can be strategically incorporated into kinase inhibitors to enhance binding affinity and selectivity.

A recent study published in the Journal of Medicinal Chemistry demonstrated the utility of trans-4-Bromo-b-nitrostyrene in the development of a novel tyrosine kinase inhibitor. The researchers leveraged the electrophilic nature of the nitro group to facilitate nucleophilic aromatic substitution reactions, allowing for the introduction of various pharmacophores. This approach led to the identification of several potent inhibitors with promising preclinical activity against certain types of cancer.

The synthesis of trans-4-Bromo-b-nitrostyrene itself is another area where significant advancements have been made. Traditional synthetic routes often involve bromination and nitration of styrene derivatives, but recent methods have focused on greener and more efficient processes. For instance, catalytic bromination techniques have been developed that minimize waste and improve yields. These methods align with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.

The role of computational chemistry in optimizing synthetic routes for trans-4-Bromo-b-nitrostyrene cannot be overstated. Molecular modeling studies have helped researchers predict reaction outcomes and identify optimal conditions for bromination and nitration reactions. By integrating experimental data with computational predictions, scientists can design more efficient synthetic strategies that reduce costs and environmental impact.

In addition to its applications in drug development, trans-4-Bromo-b-nitrostyrene has found utility in materials science. Nitrostyrenes are known for their ability to form polymers with interesting electronic properties, making them suitable for use in organic light-emitting diodes (OLEDs) and other advanced materials. The bromine substituent allows for further functionalization, enabling the creation of polymers with tailored properties for specific applications.

The future prospects for trans-4-Bromo-b-nitrostyrene are promising, with ongoing research exploring new synthetic methodologies and applications. As our understanding of biological systems continues to expand, so does the demand for sophisticated molecular tools like nitrostyrenes. The ability to precisely modify these compounds will be crucial in developing next-generation therapeutics and materials that address complex challenges in medicine and technology.